Cas no 20142-20-5 ( )

• Product Name: &nbsp
• CAS No: 20142-20-5
• MF: C₇H₅BrOS
• MW: 217.082999944687
• CID: 868755
• PubChem ID: 53405037
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-sulfanylbenzaldehyde
• 4-BROMO-2-MERCAPTOBENZALDEHYDE
•  

• Inchi： 1S/C7H5BrOS/c8-6-2-1-5(4-9)7(10)3-6/h1-4,10H
• InChI Key： BJXYXJAAQPKFEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1)S

Computed Properties

• Exact Mass: 215.92400
• Monoisotopic Mass: 215.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 55.87000
• LogP: 2.55030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols